Cas no 91383-14-1 ((3S)-3-amino-3-cyclohexylpropanoic acid)

(3S)-3-Amino-3-cyclohexylpropanoic acid is a chiral non-proteinogenic amino acid featuring a cyclohexyl substituent at the β-position. Its stereospecific (S)-configuration makes it a valuable building block in asymmetric synthesis and pharmaceutical applications, particularly for designing peptidomimetics and bioactive compounds. The cyclohexyl group enhances lipophilicity, potentially improving membrane permeability in drug candidates. This compound is also useful in studying enzyme-substrate interactions due to its structural similarity to natural amino acids while offering steric and electronic variations. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its stability under standard conditions further facilitates handling and storage.

(3S)-3-amino-3-cyclohexylpropanoic acid structure

91383-14-1 structure

Product Name:(3S)-3-amino-3-cyclohexylpropanoic acid

CAS No:91383-14-1

MF:C₉H₁₇NO₂

MW:171.23678278923

MDL:MFCD07373036

CID:799682

PubChem ID:738051

Update Time:2025-05-26

(3S)-3-amino-3-cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- Cyclohexanepropanoicacid, b-amino-, (bS)-
- (S)-3-Amino-3-cyclohexylpropanoic acid
- 3-Amino-3-cyclohexylpropanoic acid
- 3-AMINO-3-CYCLOHEXYLPROPIONIC ACID
- 3-amino-3-cyclohexyl-propionic acid
- 3-Amino-3-cyclohexyl-propionsaeure
- RARECHEM AK HD 0022
- (S)-b-Amino-cyclohexanepropanoic acid
- (3S)-3-amino-3-cyclohexylpropanoic acid
- 91383-14-1
- (S)-3-Amino-3-Cyclohexyl propionic acid
- (S)-beta-Amino-cyclohexanepropanoic acid
- EN300-1285319
- MFCD07373036
- A851221
- A860516
- SCHEMBL5367910
- AKOS006287026
- (S)-3-Amino-3-cyclohexylpropanoicacid
- (S)-3-Cyclohexyl-beta-alanine
- AS-76843
- CS-0155341
- Cyclohexanepropanoic acid, b-amino-, (S)-
- F14494
- (βS)-β-Aminocyclohexanepropanoic acid (ACI)
- Cyclohexanepropanoic acid, β-amino-, (S)- (ZCI)
- DB-258207
- MDL： MFCD07373036
- Inchi： 1S/C9H17NO2/c10-8(6-9(11)12)7-4-2-1-3-5-7/h7-8H,1-6,10H2,(H,11,12)/t8-/m0/s1
- InChI Key： XGRSAFKZAGGXJV-QMMMGPOBSA-N
- SMILES： [C@H](C1CCCCC1)(N)CC(=O)O

Computed Properties

Exact Mass: 171.12600
Monoisotopic Mass: 171.126
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: -1.1

Experimental Properties

Density: 1.091
Melting Point: 234-235 °C
Boiling Point: 312.5°C at 760 mmHg
Flash Point: 142.8°C
Refractive Index: 1.506
PSA: 63.32000
LogP: 2.06900

(3S)-3-amino-3-cyclohexylpropanoic acid Security Information

Safety Instruction： S24/25
HazardClass：IRRITANT

(3S)-3-amino-3-cyclohexylpropanoic acid Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VR568-200mg	(3S)-3-amino-3-cyclohexylpropanoic acid	91383-14-1	95%	200mg	846.0CNY	2021-07-15
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